Cas no 2228711-91-7 (tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228711-91-7
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5937590
• PubChem ID: 165697088
• Update Time: 2025-05-22

tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate
• 2228711-91-7
• EN300-1903939

• Inchi： 1S/C14H28N2O3/c1-10-8-16(13(18)19-14(2,3)4)6-5-12(10)11(7-15)9-17/h10-12,17H,5-9,15H2,1-4H3
• InChI Key： YBNSBOQYZMRRKQ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate

Research Brief on tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate (CAS: 2228711-91-7)

The compound tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate (CAS: 2228711-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and functionalized with amino and hydroxyl groups, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate as a precursor to develop analogs with enhanced binding affinity to GABA-A receptors. The study reported a 40% improvement in receptor modulation compared to earlier derivatives, suggesting its utility in treating anxiety and epilepsy disorders.

Further investigations into the pharmacokinetic properties of this compound were detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article. The research team employed in vitro and in vivo models to assess its metabolic stability and blood-brain barrier permeability. Results indicated that the tert-butyl carbamate group significantly enhances stability, while the hydroxyl and amino functionalities facilitate targeted delivery to neural tissues. These findings underscore its potential as a scaffold for CNS-targeted drug design.

In addition to its therapeutic applications, recent advancements in synthetic methodologies have optimized the production of tert-butyl 4-(1-amino-3-hydroxypropan-2-yl)-3-methylpiperidine-1-carboxylate. A 2023 Organic Process Research & Development paper described a scalable, enantioselective synthesis route with a 92% yield, addressing previous challenges in stereochemical control. This development is particularly relevant for industrial-scale manufacturing of derivatives.

Ongoing research continues to explore the versatility of this compound. Current clinical trials (as of Q2 2024) are investigating its derivatives as potential treatments for neurodegenerative diseases, with preliminary data showing promise in reducing amyloid-beta aggregation. The compound's unique structural features, including its ability to form hydrogen bonds and its moderate lipophilicity, make it a valuable candidate for further medicinal chemistry optimization.